Cas no 42191-83-3 (Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylicacid, ethyl ester)

• Product Name: Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylicacid, ethyl ester
• CAS No: 42191-83-3
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• MDL: MFCD12912138
• CID: 324598
• PubChem ID: 10539335
• Update Time: 2025-07-09

Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylicacid, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylicacid, ethyl ester
• ethyl 3H-spiro[isobenzofuran-1,4'-piperidine]-1'-carboxylate
• ethyl spiro[1H-2-benzofuran-3,4'-piperidine]-1'-carboxylate
• 1'-carbethoxy-spiro[isobenzofuran-1(3H),4'-piperidine]
• 3H-spiro[isobenzofuran-1,4'-piperidine]-1'-carboxylic acid ethyl ester
• I14-8526
• QC-9831
• 1'-Carbethoxyspiro[isobenzofuran-1(3H),4'-piperidine]
• Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylicacid,ethyl ester
• CS-0452346
• SCHEMBL11831680
• FT-0682196
• AKOS015843367
• Ethyl-3H-spiro[isobenzofuran-1,4'-piperidine]-1'-carboxylate
• A6900
• 42191-83-3
• AMY36662
• ethyl3H-spiro[isobenzofuran-1,4'-piperidine]-1'-carboxylate
• Ethyl 1'H,3H-spiro[2-benzofuran-1,4'-piperidine]-1'-carboxylate
• DTXSID10441506
• DB-070268

• MDL： MFCD12912138
• Inchi： 1S/C15H19NO3/c1-2-18-14(17)16-9-7-15(8-10-16)13-6-4-3-5-12(13)11-19-15/h3-6H,2,7-11H2,1H3
• InChI Key： LIIZLWVDCMQADD-UHFFFAOYSA-N
• SMILES： O1CC2C=CC=CC=2C21CCN(C(=O)OCC)CC2

Computed Properties

• Exact Mass: 261.13600
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 394.726°C at 760 mmHg
• Flash Point: 192.524°C
• Refractive Index: 1.579
• Solubility: Slightly soluble (1.4 g/l) (25 º C),
• PSA: 38.77000
• LogP: 2.60230
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylicacid, ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylicacid, ethyl ester

Comprehensive Overview of Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylic acid, ethyl ester (CAS No. 42191-83-3)

The compound Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylic acid, ethyl ester (CAS No. 42191-83-3) is a spirocyclic derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique spiro[isobenzofuran-piperidine] scaffold makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and metabolic disorders, which aligns with current trends in precision medicine and personalized therapeutics.

One of the most frequently searched questions about this compound revolves around its synthetic applications and mechanism of action. The ethyl ester moiety in its structure enhances its lipophilicity, improving membrane permeability—a critical factor in drug design. This property is particularly relevant given the growing interest in blood-brain barrier (BBB) penetration, a hot topic in neuroscience research. Additionally, its spirocyclic framework contributes to structural rigidity, which can optimize binding affinity to target proteins, a feature highly sought after in modern fragment-based drug discovery (FBDD).

From a green chemistry perspective, the synthesis of Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylic acid, ethyl ester has been optimized to reduce waste and energy consumption. This aligns with the global push for sustainable practices in chemical manufacturing. Recent publications highlight its role in catalysis and multicomponent reactions, addressing the demand for efficient synthetic methodologies in peer-reviewed journals and patent literature.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are frequently discussed in online forums and academic platforms, reflecting user interest in structural elucidation. The compound’s spectral data (e.g., IR peaks at 1720 cm^-1 for ester C=O stretch) is often queried in databases like Reaxys or SciFinder, underscoring its importance in analytical workflows.

In the context of intellectual property, CAS No. 42191-83-3 appears in several patents related to G-protein-coupled receptor (GPCR) modulators—a trending area in drug development. Its structural versatility allows for derivatization into novel analogs, making it a focal point in medicinal chemistry campaigns. This adaptability resonates with the pharmaceutical industry’s emphasis on scaffold hopping to overcome patent cliffs.

Safety and handling protocols for this compound emphasize standard laboratory precautions, though it is not classified as hazardous under major regulatory frameworks. Its stability under ambient conditions makes it suitable for long-term storage, a practical consideration often raised in laboratory management discussions. Researchers also inquire about its solubility profile (e.g., in DMSO or ethanol), which is crucial for in vitro assays.

Emerging applications of Spiro[isobenzofuran-1(3H),4'-piperidine]-1'-carboxylic acid, ethyl ester include its use in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in targeted protein degradation. This connects with the surge in interest around degrader technologies in oncology and neurodegenerative disease research. Its piperidine segment serves as a linker in bifunctional molecules, showcasing its utility in cutting-edge therapeutic modalities.

In summary, CAS No. 42191-83-3 represents a multifaceted tool in chemical biology, bridging traditional synthesis with contemporary drug discovery paradigms. Its relevance to AI-driven molecular design (e.g., as a training dataset for predictive algorithms) further cements its position in the evolving landscape of digital chemistry. As research progresses, this compound is poised to remain a subject of scientific inquiry and innovation.